N-(4-chlorophenyl)-3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanamide

• IUPAC Name: N-(4-chlorophenyl)-3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)propanamide
• InChI: InChI=1S/C18H17ClN2O3/c19-12-3-5-13(6-4-12)20-14(22)7-8-21-17(23)15-10-1-2-11(9-10)16(15)18(21)24/h1-6,10-11,15-16H,7-9H2,(H,20,22)
• InChI Key: PZTHRASOEUPCPQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)CCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

The compound is a complex organic molecule with potential implications in various chemical and pharmacological fields. Its structure suggests it belongs to a class of compounds known for their intricate molecular architecture and potentially reactive functionalities.

Synthesis Analysis

The synthesis of related complex organic structures often involves multi-step reactions, including the formation of cyclic systems and introduction of functional groups. Techniques such as the standard method for synthesizing organic electro-optic and non-linear optical materials, including slow evaporation techniques for crystal growth, are commonly employed. However, specific synthesis details for this compound are not readily available in the cited research.

Molecular Structure Analysis

The molecular structure of closely related compounds has been extensively studied using techniques like FT-IR, FT-Raman spectroscopy, and quantum chemical calculations. These studies reveal detailed vibrational frequencies, molecular stability through hyper-conjugative interactions, and charge delocalization. HOMO and LUMO analysis indicate charge transfer within the molecule, crucial for understanding its chemical reactivity (Renjith et al., 2014).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds have been explored through their ability to undergo various reactions, including acylation, amidation, and Curtius rearrangement. These reactions often result in the formation of amides, isocyanates, and polycyclic ureas, showcasing the compound's versatile reactivity profile (Оkovytaya & Tarabara, 2014).

Physical Properties Analysis

Physical properties, such as crystal structure, UV-Vis spectral data, and second harmonic generation (SHG) capability, have been characterized for similar organic compounds. These properties are essential for applications in materials science, particularly in the development of new electro-optic and non-linear optical materials (Prabhu et al., 2001).

Chemical Properties Analysis

Chemical properties analysis, including in-depth spectroscopic characterization and theoretical calculations (DFT methods), provide insights into the compound's electronic structure, vibrational assignments, and reactivity. Such analyses contribute to understanding the molecule's behavior in chemical reactions and potential interactions with other molecules (Renjith et al., 2014).

Scientific Research Applications

Structural and Dielectric Properties

Research on similar compounds, such as N-(2 chlorophenyl)-(1-propanamide) (NCP), has focused on their structural, dielectric, and optical properties. These studies involve growing transparent single crystals, analyzing their crystal structure, and investigating their vibrational assignments through FT-IR and FT-Raman analyses. Optical transmission, band gap determination, dielectric studies, and laser damage threshold studies are also conducted to understand their potential applications in materials science and engineering (Srinivasan et al., 2006).

Environmental Impact and Degradation

Another area of research involves the environmental impact and degradation pathways of structurally related compounds. Studies on propanil N-(3,4-dichlorophenyl)propanamide and its photocatalyzed degradation under UV-A and solar light have been conducted. These studies assess the mechanisms of degradation, including ring hydroxylation and cleavage, leading to the eventual formation of less harmful substances like acetic acid and CO2. Such research can inform environmental safety and pollution control strategies (Sturini et al., 1997).

Nonlinear Optical Materials

Compounds with similar structural motifs have also been explored for their potential as organic electro-optic and non-linear optical materials. Studies involve synthesizing and purifying materials like N-(2-chlorophenyl)-(1-propanamide), growing single crystals, and characterizing them using various spectroscopic techniques. The second harmonic generation (SHG) signals of these crystals are measured to assess their suitability for applications in optics and photonics (Prabhu & Rao, 2000).